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Compound of Interest

Compound Name: cis-4-Heptenal

Cat. No.: B146815

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the core physical properties of
(Z)-4-Heptenal (CAS No. 6728-31-0). The information is intended for use in research, quality
control, and development settings. Data is presented in a structured format, and generalized
experimental protocols for determining these properties are detailed.

Core Physical and Chemical Properties

(2)-4-Heptenal is an unsaturated aldehyde known for its potent green, fatty, and creamy aroma,
making it a significant compound in the flavor and fragrance industry.[1][2] Its physical
characteristics are crucial for its application, handling, and synthesis. It typically appears as a
colorless to pale yellow liquid.[1][3]

Data Summary

The quantitative physical properties of (Z)-4-Heptenal are summarized in the table below for

ease of reference and comparison.
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Property Value Conditions
Molecular Formula C7H120

Molecular Weight 112.17 g/mol

Boiling Point 60 °C @ 30 mmHg[1][4]
161 °C @ 760 mmHg (Normal)[3]

Density 0.843 - 0.852 g/cm3 @ 25 °C[1]

0.850 g/mL @ 20 °C[5]

Refractive Index (n_D) 1.432 - 1.436 @ 20 °C[1][4][6]

Flash Point

43.33 °C (110 °F)

Tag Closed Cup (TCC)[1][6]

Solubility

Soluble in alcohol and fixed
oils.[1][4]

Water Solubility

~1810 mg/L (Slightly

soluble/Insoluble)

@ 25 °C (Estimated)[1][4][6]

Vapor Pressure

3.641 mmHg

@ 25 °C (Estimated)[1][6]

logP (Octanol/Water)

2.174

(Estimated)[1][6]

Visualized Workflows and Pathways

To better illustrate the processes related to (Z)-4-Heptenal, the following diagrams outline a
general experimental workflow for its physical characterization and a plausible synthetic route.
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Caption: Experimental workflow for physical characterization.
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Caption: Plausible synthesis via Claisen rearrangement.

Detailed Methodologies: Experimental Protocols

The following sections describe generalized, standard protocols for determining the key
physical properties of liquid aldehydes like (Z)-4-Heptenal. Specific instrument operating
procedures should always be followed.

Determination of Boiling Point (Thiele Tube Method)

The boiling point is a fundamental physical constant. For small sample volumes, the Thiele

tube method is highly effective.[7]

Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals
the surrounding atmospheric pressure. In this micro method, this point is observed when a
rapid and continuous stream of bubbles emerges from an inverted capillary tube submerged in
the heated liquid.[5][8]
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Procedure:

o Sample Preparation: Place approximately 0.5 mL of (Z)-4-Heptenal into a small fusion tube.

o Capillary Tube: Place a small capillary tube, sealed at one end, into the fusion tube with the
open end submerged in the liquid.

o Assembly: Attach the fusion tube to a thermometer using a rubber band or wire, ensuring the
sample is level with the thermometer's bulb.

e Heating: Insert the assembly into a Thiele tube containing a high-boiling mineral oil, ensuring
the heat is applied to the side arm.

o Observation: Heat the apparatus gently. As the temperature rises, air trapped in the capillary
will slowly bubble out. When the boiling point is reached, a rapid and continuous stream of
bubbles will emerge from the capillary.

» Measurement: Record the temperature (t1) when the continuous stream of bubbles is
observed. Remove the heat source and allow the apparatus to cool slowly. The temperature
at which the liquid just begins to enter the capillary tube is recorded as the boiling point (t2).

[5]

Reporting: Record the atmospheric pressure at the time of the measurement.

Measurement of Density (Digital Density Meter)

Density is a crucial parameter for quality control and for converting mass to volume. ASTM
D4052 is a standard method for this determination using a digital density meter.[9]

Principle: A digital density meter measures the oscillation period of a U-shaped borosilicate
glass tube filled with the sample. The density is directly proportional to the square of the
oscillation period. The instrument is calibrated using fluids of known density, such as dry air
and ultrapure water.

Procedure:

» Calibration: Calibrate the instrument according to the manufacturer's instructions, typically
with dry air and degassed, high-purity water at the measurement temperature (e.g., 20°C or
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25°C).

o Sample Injection: Inject the (Z)-4-Heptenal sample into the cleaned and dried measurement
cell using a syringe, ensuring no air bubbles are introduced. The volume required is typically
1-2 mL.

o Equilibration: Allow the sample to reach thermal equilibrium within the cell, which is
maintained at a constant temperature by a Peltier system.

o Measurement: Once the oscillation period stabilizes, the instrument automatically calculates
and displays the density.

o Cleaning: Thoroughly clean the measurement cell with appropriate solvents (e.g., ethanol
followed by acetone) and dry it completely before the next measurement.

Determination of Refractive Index (Abbe Refractometer)

The refractive index is a measure of how light propagates through a substance and is a
sensitive indicator of purity.

Principle: An Abbe refractometer measures the critical angle of refraction of a thin liquid film
placed between two prisms. This angle is used to calculate the refractive index of the liquid.
The instrument is typically calibrated with distilled water.

Procedure:

» Calibration: Turn on the refractometer and the circulating water bath set to 20.0 £ 0.1 °C.
Calibrate the instrument by placing a few drops of distilled water on the prism and adjusting
until the reading matches the known refractive index of water at that temperature (1.3330).

o Sample Application: Open the prisms and clean them carefully with a soft tissue and a
suitable solvent (e.g., acetone). Apply 2-3 drops of (Z)-4-Heptenal onto the surface of the
lower prism.[10]

o Measurement: Close the prisms firmly. Look through the eyepiece and turn the adjustment
knob until the boundary line between the light and dark fields is sharp and centered on the
crosshairs. If color fringing (dispersion) is observed, adjust the compensator dial to eliminate
it.
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» Reading: Read the refractive index value directly from the instrument's scale.

o Cleaning: Immediately after the measurement, clean the prisms thoroughly to prevent
residue from affecting subsequent readings.

Assessment of Solubility

Solubility provides insight into the polarity and intermolecular forces of a compound.[1][11]

Principle: The "like dissolves like" rule is the guiding principle. The solubility of (Z)-4-Heptenal
in various solvents is determined by observing whether a homogeneous solution (miscible) or
distinct layers (immiscible) form upon mixing.[1]

Procedure:

e Setup: Label a series of small test tubes for each solvent to be tested (e.g., Water, Ethanol,
Hexane).

e Qualitative Test: Add approximately 0.5 mL of (Z2)-4-Heptenal to each test tube.
e Solvent Addition: Add 2 mL of the respective solvent to each tube.
e Mixing: Stopper and shake each tube vigorously for 10-20 seconds.[6]
o Observation: Allow the tubes to stand and observe the contents.
o Soluble/Miscible: A single, clear liquid phase is observed.

o Insoluble/Immiscible: Two distinct liquid layers are visible, or the sample remains
undissolved.

o Reporting: Record the results as soluble, partially soluble, or insoluble for each solvent. For
(2)-4-Heptenal, it is expected to be soluble in organic solvents like ethanol and insoluble or
only slightly soluble in water.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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